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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and safety data for

C.I. Reactive Yellow 3 (CAS No. 6539-67-9). A thorough review of publicly accessible

databases and safety data sheets reveals a significant lack of specific experimental data for

this substance. The information presented herein is intended to highlight these data gaps and

provide a general overview of the toxicological assessment of reactive azo dyes.

Chemical Identification
Identifier Value

Chemical Name

3-[[2-(acetylamino)-4-[(4-amino-6-chloro-1,3,5-

triazin-2-yl)amino]phenyl]azo]-1,5-

naphthalenedisulfonic acid

C.I. Name Reactive Yellow 3

CAS Number 6539-67-9

Molecular Formula C₂₁H₁₇ClN₈O₇S₂

Molecular Weight 592.99 g/mol

Summary of Toxicological Data
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A comprehensive search for toxicological data for Reactive Yellow 3 has yielded limited

quantitative information. The majority of available safety data sheets explicitly state "no data

available" for key toxicological endpoints.[1] This section summarizes the available information,

including data for similar, but not identical, substances to provide context.

Human Health Hazard Assessment
Data for Reactive Yellow 3 (CAS 6539-67-9) is largely unavailable. The following table is

based on a Safety Data Sheet from Guidechem, which indicates a lack of testing for most

standard toxicological endpoints.[1]

Toxicological Endpoint Result for Reactive Yellow 3

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Data from Structurally Related or Unspecified "Reactive Yellow" Dyes:

It is crucial to note that the following data are from products identified as "Reactive Yellow

ME4G" and "Reactive Dye Yellow" (proprietary formulation, synonym C.I. Reactive Yellow 22).
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These are not confirmed to be C.I. Reactive Yellow 3 and should be interpreted with caution.

Product Name Toxicological Data Source

Reactive Yellow ME4G

LD50 (Oral, Rat): >2000

mg/kg. Unlikely to be irritating

to the skin. May be irritating to

the eyes.

[2]

Reactive Dye Yellow

LD50 (Oral, Rat): >5 g/kg.

Sensitizer, irritating dust,

possible eye irritant.

[3]

Environmental Hazard Assessment
Similar to human health data, specific ecotoxicological data for Reactive Yellow 3 is scarce.

Ecotoxicological Endpoint Result for Reactive Yellow 3

Toxicity to Fish No data available

Toxicity to Daphnia and other aquatic

invertebrates
No data available

Toxicity to Algae No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Mobility in Soil No data available

Data from "Reactive Yellow ME4G":

Endpoint Result Test Species Duration

Fish Toxicity (LC50) > 500 mg/L Rainbow Trout 49 hours

Biodegradability
Not readily

biodegradable
- -
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General Toxicology of Reactive Azo Dyes
In the absence of specific data for Reactive Yellow 3, a general understanding of the

toxicology of reactive azo dyes can provide some insight.

Sensitization: Reactive dyes are known to have the potential to cause skin and respiratory

sensitization, particularly in occupational settings.[4]

Metabolism and Genotoxicity: Azo dyes can be metabolized by azoreductases in the liver or

by intestinal microflora, leading to the cleavage of the azo bond and the formation of

aromatic amines.[5] Some of these aromatic amines are known to be mutagenic and

carcinogenic.[5] The mutagenicity of azo dyes is therefore often linked to their metabolic

products.[5]

Aquatic Toxicity: Due to their high water solubility and generally low biodegradability, reactive

dyes can persist in aquatic environments.[6] While many reactive dyes exhibit low acute

toxicity to aquatic organisms, their persistence and color can have long-term ecological

effects.[6]

Experimental Protocols
As no specific toxicological studies for Reactive Yellow 3 have been identified, this section

outlines the standard methodologies that would be employed to generate the missing data,

based on OECD (Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (OECD Guideline 423)
Principle: A stepwise procedure with a limited number of animals of a single sex per step.

The outcome of each step determines the next step. The method uses the minimum number

of animals to estimate the LD50.

Procedure: A single dose of the substance is administered orally to the animals. Animals are

observed for mortality and clinical signs for up to 14 days. Body weights are recorded, and a

gross necropsy is performed at the end of the study.

Skin Irritation/Corrosion (OECD Guideline 404)
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Principle: The substance is applied to a small area of the skin of an animal (typically a

rabbit).

Procedure: A single dose is applied to the shaved skin of the animal and covered with a

gauze patch. The patch is removed after a specified time (e.g., 4 hours), and the skin is

observed for erythema and edema at graded intervals.

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)

Principle: This in vitro assay uses strains of Salmonella typhimurium and Escherichia coli

with mutations in genes required for histidine or tryptophan synthesis, respectively. The test

detects mutations that revert the original mutation, allowing the bacteria to grow in a medium

deficient in the specific amino acid.

Procedure: The test substance, with and without a metabolic activation system (S9 mix), is

incubated with the bacterial strains. The number of revertant colonies is counted and

compared to the number of spontaneous revertant colonies in the negative control.

Logical Workflow for Toxicological Assessment
The following diagram illustrates a general workflow for the toxicological safety assessment of

a reactive dye like Reactive Yellow 3.
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Phase 1: Initial Screening

Phase 2: In Vitro Testing Phase 3: In Vivo Testing (if required)

Phase 4: Risk Assessment

Physicochemical Characterization
(Solubility, Stability, etc.)

In Silico / QSAR Prediction
(Toxicity, Mutagenicity)

Genotoxicity Screening
(Ames Test, Micronucleus Assay)

Inform testing strategy

Literature Review
(Data on substance and analogues)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Positive result may trigger
in vivo follow-up

Hazard Identification

Cytotoxicity Assays Skin/Eye Irritation & Sensitization

Repeated Dose Toxicity
(Sub-acute, Sub-chronic)

Dose-Response Assessment

Reproductive/Developmental Toxicity

Carcinogenicity Bioassay

Risk Characterization

Exposure Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. dyespigments.net [dyespigments.net]

3. Reactive Dye Yellow SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

4. sdc.org.uk [sdc.org.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1329402?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329402?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/6539-67-9.html
https://www.dyespigments.net/assets/files/reactive%20dyes/REACTIVE%20YELLOW%20ME4G.pdf
https://www.flinnsci.com/sds_665.6-reactive-dye-yellow/sds_665.6/
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Mutagenicity of azo dyes: structure-activity relationships - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]

To cite this document: BenchChem. [Reactive Yellow 3: A Technical Guide to Toxicological
and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329402#toxicology-and-safety-data-for-reactive-
yellow-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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